Olopatadine-d3 N-Oxide

• Molecular Formula: C21H23NO4
• Molecular Weight: 356.4 g/mol
• SMILES: C[N+](C)(CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O)[O-]
• InChI: InChI=1S/C21H23NO4/c1-22(2,25)11-5-8-18-17-7-4-3-6-16(17)14-26-20-10-9-15(12-19(18)20)13-21(23)24/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H,23,24)/i1D3
• InChIKey: TXKZPVWYFNGMCP-FIBGUPNXSA-N

Olopatadine-d3 N-Oxide: Deuterated Internal Standard

Olopatadine-d3 N-Oxide (CAS 1246832-94-9) is a stable isotope-labeled analog of Olopatadine N-Oxide, the M3 oxidative metabolite of the H1-antihistamine drug olopatadine [1]. This deuterated compound, featuring a trideuterated N-methyl group (molecular formula C21H20D3NO4; MW 356.4 g/mol), is employed as a reference standard and internal standard (IS) in analytical and bioanalytical methods [2]. Its primary role is the accurate quantification of olopatadine N-oxide in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS), supporting drug metabolism, pharmacokinetic (DMPK) studies, and pharmaceutical quality control .

1 Isotope-labeled internal standard (SIL-IS) for LC-MS/MS

2 Co-elutes with olopatadine N-oxide to normalize matrix effects

3 Mass shift of +3 Da enables specific MS detection

4 Supports DMPK, metabolite quantification, and QC method development RUO

• [1] Kajita, J., Inano, K., Fuse, E., Kuwabara, T., & Kobayashi, H. (2002). Effects of olopatadine, a new antiallergic agent, on human liver microsomal cytochrome P450 activities. Drug Metabolism and Disposition, 30(12), 1504-1511. View Source
• [2] SynZeal. (n.d.). Olopatadine-D3 N-Oxide. Retrieved from SynZeal website. View Source

Challenges in Olopatadine N-Oxide Quantification

Quantification of the olopatadine N-oxide metabolite in biological samples via LC-MS/MS presents a significant analytical challenge due to matrix effects (ion suppression or enhancement) that can substantially bias results . Using an unlabeled analog or a structurally similar compound as an internal standard cannot correct for these effects, as it will not co-elute and experience the same ionization environment as the analyte [1]. This leads to poor assay accuracy and precision, making method validation for regulatory submissions (e.g., ANDA) difficult. Only a stable isotope-labeled internal standard (SIL-IS), such as Olopatadine-d3 N-Oxide, with near-identical physicochemical properties, can effectively compensate for these analytical variables, ensuring reliable and reproducible quantification required for drug development and quality control .

Olopatadine-d3 N-Oxide (SIL-IS)

Unlabeled structural analog

Co-elution

Co-elutes with analyte, shares ionization environment

Retention mismatch

May not co-elute; cannot correct variable ion suppression

Matrix-effect correction

Normalizes analyte response in complex biological matrices

Inconsistent recovery

Matrix effects may bias accuracy and precision significantly

Regulatory method fit

Preferred for bioanalytical validation in human plasma research matrices

Method transfer risk

Poor reproducibility limits method validation across laboratories

• [1] KCAS Bio. (2020, December 8). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Retrieved from KCAS Bio website. View Source

Quantitative Evidence: Olopatadine-d3 N-Oxide

SIL-IS vs. Structural Analogs for Matrix Effects

The use of a stable isotope-labeled internal standard (SIL-IS) like Olopatadine-d3 N-Oxide provides a fundamental advantage over unlabeled structural analogs. A SIL-IS co-elutes with the analyte (olopatadine N-oxide) and experiences identical matrix-induced ion suppression or enhancement, thereby normalizing the analyte response and improving assay accuracy. This is in contrast to using a non-isotopic analog, which may not co-elute and cannot correct for variable matrix effects . The deuterium label introduces a mass shift of +3 Da, allowing the mass spectrometer to distinguish between the analyte and IS without cross-interference, a requirement for validated bioanalytical methods supporting ANDA submissions [1].

SIL-IS vs. analog

Class-level inference

Co-elution with +3 Da mass shift ensures identical matrix effects correction

Supports matrix-effect normalization for reliable quantification

Human plasma LC-MS/MS method context

Evidence Dimension	Correction of matrix effects in LC-MS/MS
Target Compound Data	Co-elutes with olopatadine N-oxide; mass shift of +3 Da for MS distinction
Comparator Or Baseline	Unlabeled structural analog (e.g., a non-deuterated related compound)
Quantified Difference	Complete co-elution and identical matrix effect correction; potential for variable recovery and inaccurate quantification with analog.
Conditions	Typical LC-MS/MS bioanalytical method for olopatadine N-oxide in human plasma.

Why This Matters

Ensures the high accuracy and precision required for validated bioanalytical methods in regulatory submissions.

• [1] ChemWhat. (n.d.). Olopatadine-D3 N-oxyde CAS#: 1331666-71-7. Retrieved from ChemWhat website. View Source

M3 Metabolite Formation in Liver Microsomes

Olopatadine is metabolized to two primary metabolites in human liver microsomes: M1 (N-monodemethylolopatadine) and M3 (olopatadine N-oxide). Quantitatively, the formation rate of M3 (olopatadine N-oxide) is 2.50 pmol/min/mg protein, which is approximately 7.6-fold higher than the formation rate of M1 at 0.330 pmol/min/mg protein [1]. This indicates that N-oxidation is the predominant Phase I metabolic pathway in this in vitro system, highlighting the importance of accurately quantifying the M3 metabolite. The deuterated Olopatadine-d3 N-Oxide serves as the ideal internal standard for this specific metabolite, ensuring reliable measurement of this quantitatively significant pathway.

M3 formation rate

Head-to-head

2.50 vs 0.330 pmol/min/mg (7.6-fold higher than M1)

Supports quantitative metabolite profiling for DMPK

Human liver microsomes + NADPH

Evidence Dimension	Rate of metabolite formation in human liver microsomes
Target Compound Data	M3 (olopatadine N-oxide): 2.50 pmol/min/mg protein
Comparator Or Baseline	M1 (N-monodemethylolopatadine): 0.330 pmol/min/mg protein
Quantified Difference	7.6-fold higher formation rate for M3 vs. M1
Conditions	Human liver microsomes incubated with NADPH-generating system.

Why This Matters

Demonstrates that N-oxidation is the major metabolic route, making the N-oxide metabolite a critical analyte for DMPK studies and thus a high-priority target for accurate quantification using a deuterated standard.

• [1] Kajita, J., Inano, K., Fuse, E., Kuwabara, T., & Kobayashi, H. (2002). Effects of olopatadine, a new antiallergic agent, on human liver microsomal cytochrome P450 activities. Drug Metabolism and Disposition, 30(12), 1504-1511. View Source

M3 Pharmacological Activity vs. Parent

In vitro pharmacological assessments have shown that while the M1 (N-desmethyl) metabolite retains activity nearly equivalent to the parent drug, the M3 (olopatadine N-oxide) metabolite possesses significantly reduced activity, approximately one-tenth that of olopatadine [1]. This diminished pharmacological potency, combined with its status as a primary metabolite, necessitates its accurate quantification in plasma to properly interpret pharmacokinetic/pharmacodynamic (PK/PD) relationships and to ensure that safety assessments are not confounded by an active metabolite. Olopatadine-d3 N-Oxide is the precise tool required for this quantification.

M3 vs. parent activity

Head-to-head

~0.1x activity of parent drug (10-fold lower)

Supports interpretation of PK/PD relationships

In vitro pharmacological assay context

Evidence Dimension	Relative pharmacological activity
Target Compound Data	M3 (olopatadine N-oxide): ~0.1x activity of parent drug
Comparator Or Baseline	Parent drug (olopatadine): 1.0x (reference activity)
Quantified Difference	~10-fold lower activity for M3
Conditions	In vitro pharmacological assay (specific assay not detailed in source).

Why This Matters

Knowing the M3 metabolite has low activity is crucial for PK/PD modeling, but its presence must still be accurately measured to determine the true pharmacokinetic profile of the parent drug, requiring a specific analytical standard.

• [1] Fujimaki, Y., et al. (1999). Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 731(1), 53-63. View Source

Olopatadine N-Oxide as USP Standard

The unlabeled olopatadine N-oxide is officially recognized as 'Olopatadine Related Compound B' and is available as a United States Pharmacopeia (USP) Reference Standard . This pharmacopeial designation underscores the compound's critical importance as an impurity and degradation product marker in the quality control of olopatadine drug substances and products. While the USP standard is for qualitative and quantitative impurity testing, its existence validates the need for a highly accurate, deuterated analog like Olopatadine-d3 N-Oxide for the sensitive and specific quantification of this impurity in complex drug product matrices during method development and validation .

USP recognition

Data to verify

Designated as Olopatadine Related Compound B (USP)

Pharmacopeial context supports QC relevance

Source review required; deuterated analog is an analytical tool

Evidence Dimension	Pharmacopeial recognition
Target Compound Data	Olopatadine-d3 N-Oxide is a deuterated internal standard for Olopatadine Related Compound B.
Comparator Or Baseline	Olopatadine N-Oxide (USP Olopatadine Related Compound B) is a primary standard.
Quantified Difference	The deuterated form is not a pharmacopeial standard but is a necessary analytical tool for quantifying the pharmacopeial standard.
Conditions	Regulatory framework of the United States Pharmacopeia (USP).

Why This Matters

Provides a direct link to a regulatory requirement, demonstrating that procurement of Olopatadine-d3 N-Oxide is a strategic decision to meet the highest standards of pharmaceutical analysis.

FMO1 and FMO3 Mediate M3 Formation

While CYP3A4 primarily catalyzes the formation of the M1 metabolite, the formation of M3 (olopatadine N-oxide) is specifically mediated by flavin-containing monooxygenases (FMOs). Experiments using cDNA-expressed human enzymes demonstrated high specific activity for M3 formation with FMO1 and FMO3 [1]. This distinct enzymatic pathway (N-oxidation by FMOs vs. N-demethylation by CYP3A4) means that drug-drug interactions or genetic polymorphisms affecting FMOs could selectively alter M3 levels without impacting the parent drug or M1. Therefore, a dedicated assay using Olopatadine-d3 N-Oxide is essential for accurately measuring this specific, FMO-dependent metabolic route.

FMO pathway

Class-level inference

M3 formation catalyzed by FMO1/3, not CYP3A4

Enables pathway-specific metabolite monitoring

cDNA-expressed human enzyme data

Evidence Dimension	Enzymes catalyzing metabolite formation
Target Compound Data	M3 (olopatadine N-oxide) formation catalyzed by FMO1 and FMO3.
Comparator Or Baseline	M1 (N-monodemethylolopatadine) formation catalyzed almost exclusively by CYP3A4.
Quantified Difference	Different enzyme families (FMOs vs. CYP3A4).
Conditions	cDNA-expressed human enzyme assays.

Why This Matters

The unique FMO-mediated pathway for M3 necessitates a specific analytical method for this metabolite to investigate potential FMO-related drug interactions, which would be missed by a method only quantifying the parent drug.

• [1] Kajita, J., Inano, K., Fuse, E., Kuwabara, T., & Kobayashi, H. (2002). Effects of olopatadine, a new antiallergic agent, on human liver microsomal cytochrome P450 activities. Drug Metabolism and Disposition, 30(12), 1504-1511. View Source

Olopatadine-d3 N-Oxide Applications

Bioanalytical Method Validation for ANDA

During the development of a generic olopatadine product, an Abbreviated New Drug Application (ANDA) requires a validated bioanalytical method for quantifying the drug and its metabolites in plasma. The high formation rate (2.50 pmol/min/mg protein) and specific FMO-mediated pathway of the M3 metabolite [1] make its accurate quantification critical. Olopatadine-d3 N-Oxide serves as the essential stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS methods, effectively compensating for plasma matrix effects that would otherwise compromise accuracy . This ensures the method meets the precision and accuracy criteria mandated by regulatory agencies for ANDA approval.

Impurity Profiling for Quality Control

Olopatadine N-oxide is a known oxidative degradation product and is officially designated as 'Olopatadine Related Compound B' in the USP . Pharmaceutical manufacturers must demonstrate control over this impurity in the final drug product. While the USP standard is used for primary calibration, a high-purity Olopatadine-d3 N-Oxide standard is invaluable for developing and validating highly sensitive and specific LC-MS/MS methods to accurately quantify trace levels of this impurity, ensuring batch-to-batch consistency and compliance with ICH guidelines.

In Vitro DDI Studies with FMO Enzymes

Research indicates that the N-oxidation of olopatadine to form M3 is catalyzed by FMO1 and FMO3 [1]. To investigate potential drug-drug interactions (DDIs) or the impact of genetic polymorphisms on FMO activity, researchers can use human liver microsomes or recombinant FMO enzymes to study olopatadine metabolism. Accurate quantification of the M3 metabolite in these in vitro systems, achieved using Olopatadine-d3 N-Oxide as an internal standard, is essential to generate reliable kinetic data (e.g., Km, Vmax, and inhibition constants) for DDI risk assessment.

Application

Selection Property

Validation Focus

Bioanalytical method validation in human plasma research matrices

Co-elution and matrix-effect normalization

Accuracy and precision for metabolite quantification

Impurity profiling in olopatadine drug product development

Trace-level quantification of oxidative degradation products

Method sensitivity and specificity for impurity detection

In vitro FMO-mediated drug interaction studies

Pathway-specific metabolite quantification

Kinetic parameters (Km, Vmax) for DDI risk assessment

• [1] Kajita, J., Inano, K., Fuse, E., Kuwabara, T., & Kobayashi, H. (2002). Effects of olopatadine, a new antiallergic agent, on human liver microsomal cytochrome P450 activities. Drug Metabolism and Disposition, 30(12), 1504-1511. View Source